Boron trichloride
Boron trichloride
Boron trichloride appears as a colorless gas with a pungent odor. Fumes irritate the eyes and mucous membranes. Corrosive to metals and tissue and is toxic. Under prolonged exposure to fire or intense heat, the containers may rupture violently and rocket. Used as a catalyst in chemical manufacture, in soldering fluxes, and for many other uses.
Brand Name:
Vulcanchem
CAS No.:
10294-34-5
VCID:
VC20844440
InChI:
InChI=1S/BCl3/c2-1(3)4
SMILES:
B(Cl)(Cl)Cl
Molecular Formula:
BCl3
Molecular Weight:
117.2 g/mol
Boron trichloride
CAS No.: 10294-34-5
Cat. No.: VC20844440
Molecular Formula: BCl3
Molecular Weight: 117.2 g/mol
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Specification
| Description | Boron trichloride appears as a colorless gas with a pungent odor. Fumes irritate the eyes and mucous membranes. Corrosive to metals and tissue and is toxic. Under prolonged exposure to fire or intense heat, the containers may rupture violently and rocket. Used as a catalyst in chemical manufacture, in soldering fluxes, and for many other uses. |
|---|---|
| CAS No. | 10294-34-5 |
| Molecular Formula | BCl3 |
| Molecular Weight | 117.2 g/mol |
| IUPAC Name | trichloroborane |
| Standard InChI | InChI=1S/BCl3/c2-1(3)4 |
| Standard InChI Key | FAQYAMRNWDIXMY-UHFFFAOYSA-N |
| Impurities | Impurities: phosgene & chlorine; other possible impurities: hydrogen chloride, ferric chloride, silicon tetrachloride, arsenic trichloride, and sulfur dioxide. |
| SMILES | B(Cl)(Cl)Cl |
| Canonical SMILES | B(Cl)(Cl)Cl |
| Boiling Point | 54.5 °F at 760 mm Hg (EPA, 1998) 12.5 °C |
| Colorform | Gas at room temperature |
| Melting Point | -161 °F (EPA, 1998) -107.3 °C -107 °C |
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